Cas no 2198567-13-2 (4-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]morpholine)

• Product name: 4-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]morpholine
• CAS No: 2198567-13-2
• MF: C₁₇H₂₂F₃N₃O₃
• MW: 373.370094776154
• CID: 5466368

4-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]morpholine
• morpholin-4-yl-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone
• 4-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]morpholine

• Inchi： 1S/C17H22F3N3O3/c18-17(19,20)14-2-1-3-15(21-14)26-12-13-4-6-22(7-5-13)16(24)23-8-10-25-11-9-23/h1-3,13H,4-12H2
• InChI Key： PKGOHZVLUACVJB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OCC1CCN(C(N2CCOCC2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 373.16132606 g/mol
• Monoisotopic Mass: 373.16132606 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.9
• Molecular Weight: 373.4

Additional information on 4-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]morpholine

Comprehensive Overview of 4-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]morpholine (CAS No. 2198567-13-2)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]morpholine (CAS No. 2198567-13-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a piperidine core with a morpholine moiety and a trifluoromethylpyridine substituent, making it a versatile candidate for various applications. Researchers and industry professionals are increasingly exploring its potential due to its bioactive properties and structural modularity.

The compound’s CAS No. 2198567-13-2 is frequently searched in scientific databases, reflecting its growing relevance. One of the key reasons for this attention is its potential role in drug discovery and agrochemical development. The trifluoromethyl group is known to enhance metabolic stability and bioavailability, a feature highly sought after in modern medicinal chemistry. Additionally, the morpholine ring is a common pharmacophore found in many FDA-approved drugs, further elevating the compound’s profile.

Recent trends in AI-driven drug discovery and computational chemistry have brought compounds like 4-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]morpholine into the spotlight. Questions such as "How does the trifluoromethyl group impact binding affinity?" or "What are the synthetic routes for this compound?" are commonly encountered in academic and industrial forums. These inquiries highlight the need for a deeper understanding of its structure-activity relationships (SAR) and synthetic accessibility.

From a synthetic perspective, the compound’s piperidine-1-carbonyl linkage offers a robust platform for further derivatization. This flexibility aligns with the current demand for fragment-based drug design, where modular building blocks are assembled to optimize therapeutic efficacy. Moreover, the pyridinyloxy segment introduces additional opportunities for hydrogen bonding and π-stacking interactions, which are critical for target engagement in biological systems.

In agrochemical applications, the trifluoromethylpyridine unit is a hallmark of many modern pesticides and herbicides. This has led to speculation about whether CAS No. 2198567-13-2 could serve as a precursor for novel crop protection agents. Given the increasing global focus on sustainable agriculture and reduced environmental impact, such investigations are timely and highly relevant.

Another area of interest is the compound’s potential in central nervous system (CNS) drug development. The morpholine and piperidine motifs are prevalent in neuroactive compounds, prompting researchers to explore its utility in addressing neurological disorders. Questions like "Can this compound cross the blood-brain barrier?" or "What are its pharmacokinetic properties?" are frequently raised in preclinical studies.

To summarize, 4-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]morpholine (CAS No. 2198567-13-2) represents a multifaceted molecule with broad applicability across pharmaceutical, agrochemical, and material science domains. Its unique structural attributes and the growing body of research around it underscore its importance in contemporary chemistry. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.